![molecular formula C12H16ClN3 B1627701 N-Methyl-1-[1-(3-methylphenyl)-1H-pyrazol-4-yl]methanamine hydrochloride CAS No. 400756-89-0](/img/structure/B1627701.png)
N-Methyl-1-[1-(3-methylphenyl)-1H-pyrazol-4-yl]methanamine hydrochloride
Overview
Description
N-Methyl-1-[1-(3-methylphenyl)-1H-pyrazol-4-yl]methanamine hydrochloride, also known as MMPH, is an organic compound that has been used in various scientific research applications. It is a synthetic molecule that has been used in a variety of different experiments, including biochemical and physiological studies. MMPH has a wide range of potential applications, including drug discovery and development, as well as laboratory experiments.
Scientific Research Applications
Medicinal Chemistry and Biological Applications
- A study by Kumar et al. (2013) focused on the synthesis of 3-aryl-1-phenyl-1H-pyrazole derivatives, including compounds structurally related to N-Methyl-1-[1-(3-methylphenyl)-1H-pyrazol-4-yl]methanamine hydrochloride. These compounds showed significant acetylcholinesterase inhibitory activity and selective monoamine oxidase-B inhibition, suggesting potential applications in Alzheimer's disease treatment (Kumar et al., 2013).
Corrosion Inhibition
- Research by Yadav et al. (2015) explored the corrosion inhibition effects of pyrazole derivatives on mild steel in hydrochloric acid solutions. These compounds, including those with structural similarities to this compound, demonstrated high efficiency in preventing corrosion, highlighting their potential in industrial applications (Yadav et al., 2015).
Materials Science
- Basu et al. (2014) developed iron(III) complexes with ligands based on the pyrazole structure for cellular imaging and photocytotoxicity under red light. These complexes showed promising results in inducing apoptosis in cancer cells, indicating their potential use in photodynamic therapy (Basu et al., 2014).
Chemical Synthesis
- Shimoga et al. (2018) reported on the synthesis of a compound structurally related to this compound, highlighting the utility of such compounds in further chemical research and development (Shimoga et al., 2018).
Properties
IUPAC Name |
N-methyl-1-[1-(3-methylphenyl)pyrazol-4-yl]methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3.ClH/c1-10-4-3-5-12(6-10)15-9-11(7-13-2)8-14-15;/h3-6,8-9,13H,7H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJBNMWLLNHHJDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C=C(C=N2)CNC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10586340 | |
Record name | N-Methyl-1-[1-(3-methylphenyl)-1H-pyrazol-4-yl]methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10586340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
400756-89-0 | |
Record name | N-Methyl-1-[1-(3-methylphenyl)-1H-pyrazol-4-yl]methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10586340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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